BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Propyl
Octanoate: Chemical Properties and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propyl octanoate

Cat. No.: B1197341

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl octanoate (also known as propyl caprylate) is an organic ester with the chemical
formula C11H220:2.[1] It is recognized for its characteristic fruity, coconut-like aroma and is
found naturally in some fruits like apricots and as a metabolic byproduct of yeast fermentation
in products like wine.[2] This volatile ester is utilized as a flavoring and fragrance agent in the
food, beverage, and cosmetic industries.[3] Beyond its sensory applications, its chemical
properties, particularly its solubility, make it a compound of interest for potential applications in
pharmaceutical formulations and as a subject of study in microbial and materials science.[1]
This technical guide provides a comprehensive overview of the chemical properties, structure,
and common experimental protocols related to propyl octanoate.

Chemical Structure

Propyl octanoate is the ester formed from the condensation of octanoic acid and propan-1-ol.
[4][5] The structure consists of an eight-carbon acyl chain (the octanoyl group) linked to a
three-carbon propyl group through an ester functional group (-COO-).

dot graph Propyl_Octanoate_Structure { graph [rankdir="LR", splines=ortho, nodesep=0.5];
node [shape=plaintext, style=filled, fillcolor="#F1F3F4", fontname="Arial", fontsize=12,
fontcolor="#202124"];
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// Atom nodes C1 [label="CHs"]; C2 [label="CH2"]; C3 [label="CH2"]; C4 [label="CH2"]; C5
[label="CH2"]; C6 [label="CH2"]; C7 [label="CH2"]; C8 [label="C", shape=none, margin=0]; O1
[label="0", shape=none, margin=0]; O2 [label="0", shape=none, margin=0]; C9 [label="CH2"];
C10 [label="CH2"]; C11 [label="CHs"];

/Il Invisible nodes for layout invl [shape=point, width=0]; inv2 [shape=point, width=0];

// Edges C1 --C2; C2--C3;C3--C4;C4--C5;C5--C6;C6--C7;C7--C8;C8--01
[label="="]; C8 -- O2; O2 -- C9; C9 -- C10; C10 -- C11,; } Propyl Octanoate Chemical Structure

Physicochemical Properties

The following table summarizes the key physicochemical properties of propyl octanoate.

Property Value

Molecular Formula C11H2202[1][6]

Molecular Weight 186.29 g/mol [1][4]

IUPAC Name propyl octanoate[1][4]

Synonyms Propyl caprylate, n-propyl octanoate[1][4]
CAS Number 624-13-5[1][4]

Melting Point -46.2 °C[6][7]

Boiling Point 225-226 °C[8]

Density 0.861 to 0.867 g/cm3 at 25 °CJ[8]
Appearance Colorless clear liquid[8]

Solubility in Water 10.87 mg/L at 25 °C (estimated)[8]
SMILES CCCCcCcCcCCc(=0)occCi]4]

InChlKey IDHBLVYDNJDWNO-UHFFFAOYSA-N[1][4]

Experimental Protocols
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Synthesis of Propyl Octanoate via Fischer Esterification

The most common laboratory synthesis of propyl octanoate is through the Fischer
esterification of octanoic acid with propanol, using a strong acid catalyst such as sulfuric acid.

Materials:

» Octanoic acid

e Propanol

o Concentrated sulfuric acid (H2SOa)

o Diethyl ether

o Saturated sodium bicarbonate solution (NaHCO3)
o Saturated sodium chloride solution (brine)

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stir bar, combine octanoic acid and an excess of propanol.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction
mixture while stirring.

e Reflux: Heat the mixture to reflux. The reaction progress can be monitored by thin-layer
chromatography (TLC). The reaction is typically allowed to proceed for 1-2 hours.

o Work-up: After cooling to room temperature, transfer the reaction mixture to a separatory
funnel.

o Extraction: Add diethyl ether to dissolve the organic components and wash the mixture with
water.
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o Neutralization: Carefully wash the organic layer with saturated sodium bicarbonate solution
to neutralize the acidic catalyst. Vent the separatory funnel frequently to release the pressure
from the evolved CO:z gas.

e Brine Wash: Wash the organic layer with saturated sodium chloride solution to remove any
remaining water-soluble impurities.

e Drying: Separate the organic layer and dry it over anhydrous sodium sulfate.

e Solvent Removal: Filter off the drying agent and remove the diethyl ether under reduced
pressure using a rotary evaporator.

 Purification: The crude propyl octanoate can be further purified by distillation.

// Nodes start [label="Start: Combine Octanoic Acid,\nPropanol, and H2S0O4"]; reflux
[label="Heat to Reflux\n(1-2 hours)"]; workup [label="Cool and Transfer to\nSeparatory
Funnel"]; extraction [label="Extract with Diethyl Ether\nand Wash with Water"]; neutralization
[label="Neutralize with Saturated\nNaHCOs Solution"]; brine_wash [label="Wash with
Saturated\nNaCl (Brine)"]; drying [label="Dry Organic Layer with\nAnhydrous Na2S04"];
solvent_removal [label="Filter and Remove Solvent\n(Rotary Evaporation)"]; purification
[label="Purify by Distillation"]; end_product [label="End Product:\nPure Propyl Octanoate",
shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

/I Edges start -> reflux; reflux -> workup; workup -> extraction; extraction -> neutralization;
neutralization -> brine_wash; brine_wash -> drying; drying -> solvent_removal;
solvent_removal -> purification; purification -> end_product; } Fischer Esterification Workflow

Analysis of Propyl Octanoate by Gas Chromatography-
Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for the separation, identification, and quantification of
volatile compounds like propyl octanoate.

Instrumentation and Conditions:

e Gas Chromatograph: Equipped with a capillary column (e.g., DB-5ms, 30 m x 0.25 mm x
0.25 pm).
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Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injection: Splitless injection of a 1 pL sample.

Oven Temperature Program: An initial temperature of 50°C, held for 1 minute, then ramped
to 250°C at a rate of 10°C/min, and held for 5 minutes.

Mass Spectrometer: Electron ionization (El) source at 70 eV, scanning a mass range of m/z
40-400.

Sample Preparation:

Prepare a stock solution of propyl octanoate in a suitable solvent such as hexane or
dichloromethane.

Create a series of calibration standards by diluting the stock solution to known
concentrations.

For unknown samples, dissolve a known weight of the sample in the solvent.

Procedure:

Inject the calibration standards into the GC-MS to establish a calibration curve.

Inject the prepared sample solution.

Identify the propyl octanoate peak in the chromatogram based on its retention time and
mass spectrum. The mass spectrum should show characteristic fragment ions.

Quantify the amount of propyl octanoate in the sample by comparing its peak area to the
calibration curve.

/ Nodes sample_prep [label="Sample Preparation:\nDissolve in Solvent"]; calibration

[label="Prepare Calibration\nStandards"]; gc_injection [label="Inject Sample into GC"];

separation [label="Separation on\nCapillary Column"]; ms_detection [label="Detection by

Mass\nSpectrometer (El, 70 eV)"]; data_analysis [label="Data Analysis:\nidentify by Retention

Time\nand Mass Spectrum"]; quantification [label="Quantify using\nCalibration Curve"]; result
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[label="Result: Concentration\nof Propyl Octanoate", shape=ellipse, fillcolor="#4285F4",
fontcolor="#FFFFFF"];

/l Edges sample_prep -> gc_injection; calibration -> gc_injection; gc_injection -> separation;
separation -> ms_detection; ms_detection -> data_analysis; data_analysis -> quantification;
quantification -> result; } GC-MS Analysis Workflow

Chemical Reactions
Propyl octanoate undergoes typical reactions of an ester.

e Hydrolysis: In the presence of an acid or a base, propyl octanoate can be hydrolyzed back
to octanoic acid and propanol.

o Transesterification: It can react with other alcohols in the presence of a catalyst to form a
different ester and propanol.

o Decomposition: At high temperatures, it can decompose into smaller molecules.

Applications

The primary applications of propyl octanoate stem from its pleasant aroma and flavor profile.

e Food and Beverage Industry: Used as a flavoring agent to impart fruity and coconut-like
notes.[3]

e Fragrance Industry: Incorporated into perfumes, cosmetics, lotions, and hair care products
for its scent.[3]

o Pharmaceutical Research: Investigated for its potential use in drug formulations due to its
solubility characteristics.

¢ Biotechnology and Microbial Studies: Its role in the metabolic processes of microorganisms
like yeast is a subject of research.[1] It has also been identified as a potential biomarker for
the consumption of certain foods.[1]

Conclusion
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Propyl octanoate is a well-characterized ester with a range of applications, primarily in the
flavor and fragrance industries. Its synthesis is straightforward, and its analysis can be readily
achieved using standard analytical techniques. For researchers and professionals in drug
development, its properties as a solvent and its biological origins may present further
opportunities for investigation and application. This guide provides the foundational technical
information necessary for working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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